1-Methyl-3-(4-methylpyridin-3-yl)-6-(pyridin-2-ylmethoxy)pyrazolo[3,4-b]pyrazine
Overview
Description
PF-06297470 is a potent negative allosteric modulator of the Metabotropic Glutamate Receptor 5 (mGluR5). PF-06297470 binds to mGluR5 with a Ki of 0.9 nM.
Scientific Research Applications
Metabotropic Glutamate Receptor Modulation
1-Methyl-3-(4-methylpyridin-3-yl)-6-(pyridin-2-ylmethoxy)pyrazolo[3,4-b]pyrazine has been identified as a potent metabotropic glutamate receptor 5 (mGluR5) negative allosteric modulator. This compound, PF470, demonstrated high potency, selectivity, and oral bioavailability. It showed robust efficacy in a nonhuman primate model of Parkinson's disease-related l-DOPA-induced dyskinesia. However, its clinical progression was halted due to potential immune-mediated hypersensitivity discovered in a regulatory toxicology study (Zhang et al., 2014).
Antiproliferative Activities
The molecule has been part of studies involving the synthesis of pyrazolopyridine derivatives and their evaluation for antiproliferative activities. One study synthesized a series of pyrazolopyridine derivatives, testing them for their inhibitory effects on cell proliferation. The detailed synthesis and spectroscopic data, along with the reported antiproliferative activities, highlight the potential of these compounds in therapeutic applications (Fayed et al., 2019).
Antibacterial and Antimicrobial Activities
Researchers have synthesized and evaluated derivatives of pyrazolo[3,4-b]pyrazine for their antibacterial and antimicrobial properties. The investigations have led to new pyrazine and pyridine derivatives showing notable antibacterial activity. The minimal inhibitory concentration values for these compounds were found to be significant, indicating their potential in combating bacterial infections (Foks et al., 2005).
Anticancer Activities
Several studies have focused on the synthesis of pyrazolopyridine derivatives and their evaluation against various cancer cell lines. For instance, a study synthesized a series of polyfunctionalized pyrazolo[3,4-b]pyridines and screened them for anti-cancer activity against three human cancer cell lines, revealing compounds with significant inhibitory effects. The most active derivative was identified through detailed molecular modelling studies (Aggarwal et al., 2021).
Another study explored novel pyrazolo[3,4-b]pyridine and pyrimidine functionalized 1,2,3-triazole derivatives for cytotoxicity against human cancer cell lines. The study identified promising compounds with substantial cytotoxicity, providing a foundation for future therapeutic applications (Nagender et al., 2014).
properties
IUPAC Name |
1-methyl-3-(4-methylpyridin-3-yl)-6-(pyridin-2-ylmethoxy)pyrazolo[3,4-b]pyrazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N6O/c1-12-6-8-19-9-14(12)16-17-18(24(2)23-16)22-15(10-21-17)25-11-13-5-3-4-7-20-13/h3-10H,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDLSKDOSNKLEAQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NC=C1)C2=NN(C3=NC(=CN=C23)OCC4=CC=CC=N4)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N6O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-3-(4-methylpyridin-3-yl)-6-(pyridin-2-ylmethoxy)pyrazolo[3,4-b]pyrazine | |
CAS RN |
1539296-45-1 | |
Record name | 1539296-45-1 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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